Cas no 1256833-30-3 (2,4-Dichloro-5-(difluoromethyl)pyridine)

2,4-Dichloro-5-(difluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—the dichloro substitution at the 2- and 4-positions and the difluoromethyl group at the 5-position—impart reactivity suitable for further functionalization, making it a versatile intermediate. The presence of fluorine enhances lipophilicity and metabolic stability, which is advantageous in the design of bioactive compounds. This compound is particularly valued in the development of herbicides and fungicides due to its ability to act as a building block for heterocyclic active ingredients. High purity and consistent quality are critical for its effective application in synthetic routes.

2,4-Dichloro-5-(difluoromethyl)pyridine structure

1256833-30-3 structure

Product Name:2,4-Dichloro-5-(difluoromethyl)pyridine

CAS No:1256833-30-3

MF:C₆H₃Cl₂F₂N

MW:197.997526407242

MDL:MFCD18257012

CID:3043825

PubChem ID:75176107

Update Time:2025-10-06

2,4-Dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-5-(difluoromethyl)pyridine
- Pyridine, 2,4-dichloro-5-(difluoromethyl)-
- BK-0726
- G42521
- 1256833-30-3
- SCHEMBL17979367
- EN300-7444589
- CS-0443465
- SB85777
- MFCD18257012
- AKOS025392416
- MDL： MFCD18257012
- Inchi： 1S/C6H3Cl2F2N/c7-4-1-5(8)11-2-3(4)6(9)10/h1-2,6H
- InChI Key： TXSNCUKWHZYAGD-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(C(F)F)C(Cl)=C1

Computed Properties

Exact Mass: 196.9610608g/mol
Monoisotopic Mass: 196.9610608g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12.9Å²

2,4-Dichloro-5-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	102888-1g	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3	>97%	1g	11866.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	102888-500mg	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3	>97%	500mg	8843.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	102888-1g	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3	>97%	1g	11866CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	102888-500mg	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3	>97%	500mg	8843CNY	2021-05-07
Matrix Scientific	102888-1g	2,4-Dichloro-5-(difluoromethyl)pyridine, >97%	1256833-30-3	>97%	1g	$563.00	2023-09-08
Matrix Scientific	102888-500mg	2,4-Dichloro-5-(difluoromethyl)pyridine, >97%	1256833-30-3	>97%	500mg	$366.00	2023-09-08
Apollo Scientific	PC200458-1g	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3		1g	£462.00	2025-02-21
Alichem	A023024310-250mg	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3	97%	250mg	$734.40	2023-09-03
Alichem	A023024310-500mg	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3	97%	500mg	$1068.20	2023-09-03
Alichem	A023024310-1g	2,4-Dichloro-5-(difluoromethyl)pyridine	1256833-30-3	97%	1g	$1713.60	2023-09-03